Cas no 2227803-46-3 ((2S)-4-(4,4-difluorocyclohexyl)butan-2-amine)
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine
- EN300-1950430
- 2227803-46-3
-
- Inchi: 1S/C10H19F2N/c1-8(13)2-3-9-4-6-10(11,12)7-5-9/h8-9H,2-7,13H2,1H3/t8-/m0/s1
- InChI Key: AXHDDISSTLUKOV-QMMMGPOBSA-N
- SMILES: FC1(CCC(CC[C@H](C)N)CC1)F
Computed Properties
- Exact Mass: 191.14855593g/mol
- Monoisotopic Mass: 191.14855593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950430-0.05g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-0.1g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-0.25g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-0.5g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-1.0g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 1g |
$1872.0 | 2023-05-31 | ||
| Enamine | EN300-1950430-2.5g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-5.0g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 5g |
$5429.0 | 2023-05-31 | ||
| Enamine | EN300-1950430-10.0g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 10g |
$8049.0 | 2023-05-31 | ||
| Enamine | EN300-1950430-1g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1950430-5g |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine |
2227803-46-3 | 5g |
$3687.0 | 2023-09-17 |
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine
Introduction to (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine (CAS No. 2227803-46-3)
(2S)-4-(4,4-difluorocyclohexyl)butan-2-amine, with the CAS number 2227803-46-3, is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4,4-difluorocyclohexyl moiety and an amino group attached to a butane chain. The presence of these functional groups endows the molecule with distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The chiral center at the (2S) position is crucial for the compound's biological activity and selectivity. Chirality plays a pivotal role in the interaction of molecules with biological targets, often leading to significant differences in pharmacological profiles between enantiomers. The (2S) configuration of this compound has been shown to exhibit enhanced binding affinity and selectivity for specific receptors, which is essential for optimizing therapeutic outcomes.
Recent studies have highlighted the potential of (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting central nervous system (CNS) disorders. The 4,4-difluorocyclohexyl moiety contributes to the compound's lipophilicity, which facilitates its ability to cross the blood-brain barrier (BBB). This property is particularly advantageous for treating neurological conditions such as Alzheimer's disease, Parkinson's disease, and depression.
In addition to its CNS applications, (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine has shown promise in the treatment of metabolic disorders. Research has demonstrated that this compound can modulate key metabolic pathways, potentially offering therapeutic benefits for conditions such as diabetes and obesity. The ability to influence metabolic processes without causing significant side effects makes it an attractive candidate for further investigation.
The synthesis of (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine involves several steps that require precise control over chirality and functional group manipulation. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. Recent advancements in asymmetric synthesis techniques have significantly improved the efficiency and yield of this process, making it more feasible for large-scale production.
Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this compound as a foundation for developing novel therapeutics.
In conclusion, (2S)-4-(4,4-difluorocyclohexyl)butan-2-amine (CAS No. 2227803-46-3) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.
2227803-46-3 ((2S)-4-(4,4-difluorocyclohexyl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)